Cas no 851412-41-4 (2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide)
851412-41-4 structure
Product Name:2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide
CAS No:851412-41-4
MF:C17H15FN2OS
MW:314.377206087112
CID:6618301
PubChem ID:5110350
Update Time:2023-11-21
2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-({1-[(3-fluorophenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide
- 2-((1-(3-fluorobenzyl)-1H-indol-3-yl)thio)acetamide
- CHEMBL1539578
- AKOS024587785
- 851412-41-4
- F0616-0130
- 2-[1-[(3-fluorophenyl)methyl]indol-3-yl]sulfanylacetamide
- SMR000319905
- MLS000419205
- SR-01000007743
- SR-01000007743-1
- HMS2675J06
- 2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide
-
- Inchi: 1S/C17H15FN2OS/c18-13-5-3-4-12(8-13)9-20-10-16(22-11-17(19)21)14-6-1-2-7-15(14)20/h1-8,10H,9,11H2,(H2,19,21)
- InChI Key: UYHIYXOXHOUVEA-UHFFFAOYSA-N
- SMILES: S(CC(N)=O)C1=CN(CC2C=CC=C(C=2)F)C2C=CC=CC=21
Computed Properties
- Exact Mass: 314.08891244g/mol
- Monoisotopic Mass: 314.08891244g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 395
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 73.3Ų
2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0616-0130-2μmol |
2-({1-[(3-fluorophenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide |
851412-41-4 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0616-0130-5μmol |
2-({1-[(3-fluorophenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide |
851412-41-4 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0616-0130-10μmol |
2-({1-[(3-fluorophenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide |
851412-41-4 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0616-0130-20μmol |
2-({1-[(3-fluorophenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide |
851412-41-4 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0616-0130-1mg |
2-({1-[(3-fluorophenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide |
851412-41-4 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0616-0130-2mg |
2-({1-[(3-fluorophenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide |
851412-41-4 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0616-0130-3mg |
2-({1-[(3-fluorophenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide |
851412-41-4 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0616-0130-4mg |
2-({1-[(3-fluorophenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide |
851412-41-4 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0616-0130-5mg |
2-({1-[(3-fluorophenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide |
851412-41-4 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0616-0130-10mg |
2-({1-[(3-fluorophenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide |
851412-41-4 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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